Cas no 436091-81-5 (5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic Acid)

• Product Name: 5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic Acid
• CAS No: 436091-81-5
• MF: C₉H₇FN₄O₂
• MW: 222.175884485245
• MDL: MFCD02623411
• CID: 929091
• Update Time: 2025-06-27

5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• [5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetic acid
• [5-(4-Fluoro-phenyl)-tetrazol-2-yl]-acetic acid
• [5-(4-fluorophenyl)-2H-tetrazol-2-yl]acetic acid(SALTDATA: FREE)
• CHEMBRDG-BB 5836592
• 5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic Acid

• MDL： MFCD02623411
• Inchi： 1S/C9H7FN4O2/c10-7-3-1-6(2-4-7)9-11-13-14(12-9)5-8(15)16/h1-4H,5H2,(H,15,16)
• InChI Key： BONKJFMYGUGBDH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1N=NN(CC(=O)O)N=1

Computed Properties

• Exact Mass: 222.05500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 80.90000
• LogP: 0.56380

5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic Acid Security Information

• HazardClass：IRRITANT

Additional information on 5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic Acid

5-(4-Fluorophenyl)-2H-Tetrazol-2-ylacetic Acid: A Comprehensive Overview

5-(4-Fluorophenyl)-2H-Tetrazol-2-ylacetic Acid, also known by its CAS number 436091-81-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrazole derivatives, which have been extensively studied due to their unique chemical properties and potential applications in drug design and material science.

The molecular structure of 5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic acid consists of a tetrazole ring substituted with a 4-fluorophenyl group and an acetic acid moiety. The tetrazole ring, a five-membered aromatic structure containing four nitrogen atoms, contributes to the compound's stability and reactivity. The presence of the fluorine atom in the phenyl ring introduces additional electronic effects, enhancing the compound's versatility in various chemical reactions.

Recent studies have highlighted the potential of tetrazole derivatives, including 5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic acid, as promising candidates for drug development. Researchers have explored their ability to act as inhibitors of specific enzymes, such as histone deacetylases (HDACs), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The acetic acid group in this compound plays a crucial role in its bioavailability and pharmacokinetics, making it a valuable lead compound for further optimization.

In addition to its pharmacological applications, 5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic acid has been investigated for its potential use in materials science. The tetrazole moiety is known to exhibit high thermal stability and mechanical strength, making it suitable for applications in polymer chemistry and advanced materials development. Recent advancements in click chemistry have further expanded the utility of this compound, enabling its use as a building block for constructing complex molecular architectures.

The synthesis of 5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic acid typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for both academic and industrial purposes. The use of microwave-assisted synthesis has also been explored, offering a more efficient route to this compound while maintaining its structural integrity.

The physicochemical properties of 5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic acid, such as solubility, melting point, and stability under various conditions, have been thoroughly characterized using modern analytical techniques like NMR spectroscopy and X-ray crystallography. These studies provide critical insights into the compound's behavior under different environmental conditions, which is essential for its safe handling and application in real-world scenarios.

In conclusion, 5-(4-fluorophenyl)-2H-tetrazol-2-ylacetic acid, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial development. Its potential applications span across drug discovery, materials science, and chemical synthesis, making it a valuable asset in the ever-evolving landscape of modern chemistry.